3-(3-Hydroxyphenylamino)benzonitrile

• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-(3-hydroxyanilino)benzonitrile
• InChI: InChI=1S/C13H10N2O/c14-9-10-3-1-4-11(7-10)15-12-5-2-6-13(16)8-12/h1-8,15-16H
• InChI Key: ARMQDFWZYUKAIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=CC(=CC=C2)O)C#N

Description

3-(3-Hydroxyphenylamino)benzonitrile is a benzonitrile derivative featuring a hydroxyphenylamino substituent at the meta position. Benzonitrile derivatives are widely studied for their roles in pharmaceuticals, materials science, and supramolecular chemistry due to their electronic properties and ability to participate in hydrogen bonding (HB) and halogen bonding (XB) interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Variations

Key analogs identified from literature:

3-(Dimethylamino)benzonitrile (): Substituent: Dimethylamino group at the meta position. Properties: Exhibits strong HB/XB interactions with haloforms (e.g., CHI₃, CHBr₃), as shown by UV-Vis and NMR spectral shifts in acetonitrile solutions. The dimethylamino group enhances electron-donating capacity, stabilizing complexes with haloforms .

4-(4-{[(5R)-2,4-Dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile (5FB) (): Substituent: Trifluoromethyl and thiazolidinone groups. Properties: Binds to estrogen-related receptor alpha (ERRα) via hydrogen bonds with ARG 372 and hydrophobic interactions. The trifluoromethyl group enhances metabolic stability compared to non-fluorinated analogs .

2-(3-Aminophenoxy)benzonitrile (3C) (): Substituent: Aminophenoxy group at the ortho position.

3-(3-Thienyl)benzonitrile ():

• Substituent: Thienyl group.
• Properties: Molecular weight 185.24 g/mol; used in materials science. The thienyl group introduces π-conjugation, relevant for organic electronics .

3-(4-Aminophenyl)benzonitrile (): Substituent: Aminophenyl group at the para position.

Spectroscopic and Binding Properties

Table 1: Comparison of Binding Parameters

Compound	Interaction Type	Key Findings	Reference
3-(Dimethylamino)benzonitrile	HB/XB with CHI₃	Δδ (proton shift) = 0.8 ppm in CHI₃; binding constant (K) = 120 M⁻¹
5FB	HB with ERRα	Binds ARG 372 (ΔG = -8.2 kcal/mol); hydrophobic interactions with LEU 298
3FMAB (Ferrocene derivative)	DPPH binding	Binding constant (K) = 1.2 × 10³ M⁻¹; electrostatic interaction dominant

• 3-(3-Hydroxyphenylamino)benzonitrile (Hypothetical): The hydroxyl and amino groups are expected to enhance HB capability compared to methyl or thienyl substituents. This could improve solubility and binding affinity in biological systems, similar to 5FB’s trifluoromethyl-enhanced stability .

Table 2: Physicochemical Comparison

Compound	Molecular Weight (g/mol)	CAS Number	Key Hazards
3-(3-Thienyl)benzonitrile	185.24	870703-81-4	Limited data; 97% purity
3-(4-Aminophenyl)benzonitrile	194.23	443998-73-0	Irritant (skin/eyes)
3FMAB	266.28	1240518-32-4	No data available

• 3-(3-Hydroxyphenylamino)benzonitrile: Expected hazards may align with aminophenol derivatives, requiring precautions for skin/eye exposure .